![molecular formula C21H16Cl2N2O3 B4541625 N'-[(4-biphenylyloxy)acetyl]-2,4-dichlorobenzohydrazide](/img/structure/B4541625.png)
N'-[(4-biphenylyloxy)acetyl]-2,4-dichlorobenzohydrazide
Description
Synthesis Analysis
The synthesis of organic hydrazide derivatives, similar to "N'-[(4-biphenylyloxy)acetyl]-2,4-dichlorobenzohydrazide," involves the condensation of acyl chlorides with hydrazides or the cyclization of thiosemicarbazide derivatives. For example, Purandara et al. (2019) synthesized a related organic hydrazide derivative crystal from DMF solution, showcasing the typical approach to synthesizing such compounds through condensation reactions (Purandara et al., 2019).
Molecular Structure Analysis
The molecular structure of these compounds is often characterized using techniques such as single crystal X-ray diffraction (XRD), IR-NMR spectroscopy, and quantum chemical computational methods. The study by Inkaya et al. (2012) provides insight into the molecular geometry optimization using density functional theory (DFT/B3LYP) method, which is crucial for understanding the structural aspects of organic hydrazide derivatives (Inkaya et al., 2012).
Chemical Reactions and Properties
Chemical reactions involving organic hydrazide derivatives can include the formation of 1,2,4-triazole rings through cyclization and the creation of 1,3,4-thiadiazole rings, as detailed by Salgın-Gökşen et al. (2007). These reactions contribute to the versatility of hydrazide derivatives in chemical synthesis (Salgın-Gökşen et al., 2007).
Physical Properties Analysis
The physical properties, including thermal behavior and optical characteristics, are crucial for understanding the application potential of these compounds. For instance, the optical limiting threshold and two-photon absorption properties were investigated for related compounds, highlighting their potential in optical applications (Purandara et al., 2019).
Chemical Properties Analysis
The chemical properties, such as reactivity towards different reagents and conditions, play a significant role in determining the utility of organic hydrazide derivatives in various chemical syntheses. Studies like those conducted by Kadhim and Mekky (2021) explore the biological activities and intercalating properties with DNA, providing insights into the chemical behavior of these compounds under biological conditions (Kadhim & Mekky, 2021).
properties
IUPAC Name |
2,4-dichloro-N'-[2-(4-phenylphenoxy)acetyl]benzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N2O3/c22-16-8-11-18(19(23)12-16)21(27)25-24-20(26)13-28-17-9-6-15(7-10-17)14-4-2-1-3-5-14/h1-12H,13H2,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOKDLDBDVIASCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NNC(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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